(5Z)-2-(3-methylphenyl)-5-[(1-phenyl-3-thien-2-yl-1H-pyrazol-4-yl)methylene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C25H17N5OS2
• Molecular Weight: 467.6 g/mol
• IUPAC Name: (5Z)-2-(3-methylphenyl)-5-[(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C25H17N5OS2/c1-16-7-5-8-17(13-16)23-26-25-30(28-23)24(31)21(33-25)14-18-15-29(19-9-3-2-4-10-19)27-22(18)20-11-6-12-32-20/h2-15H,1H3/b21-14-
• InChI Key: TUEAAOJKFSCYQA-STZFKDTASA-N
• Isomeric SMILES: CC1=CC(=CC=C1)C2=NN3C(=O)/C(=C/C4=CN(N=C4C5=CC=CS5)C6=CC=CC=C6)/SC3=N2
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN3C(=O)C(=CC4=CN(N=C4C5=CC=CS5)C6=CC=CC=C6)SC3=N2

Description

This compound belongs to the family of thiazolo-triazolone derivatives, characterized by a fused heterocyclic core combining thiazole and triazole rings. The Z-configuration at the exocyclic double bond (C5 position) is critical for its stereochemical stability and biological interactions . The structure includes a 3-methylphenyl substituent at position 2 of the thiazolo-triazolone system and a 1-phenyl-3-thien-2-yl-pyrazole moiety at the methylene group. This hybrid architecture is designed to enhance π-π stacking interactions and optimize binding to biological targets, such as enzymes or receptors involved in inflammation or microbial pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-2-(3-methylphenyl)-5-[(1-phenyl-3-thien-2-yl-1H-pyrazol-4-yl)methylene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one typically involves multi-step organic reactions. The process begins with the preparation of the core thiazolo[3,2-b][1,2,4]triazole structure, followed by the introduction of the 3-methylphenyl and 1-phenyl-3-thien-2-yl-1H-pyrazol-4-yl groups through various coupling reactions. Common reagents used in these steps include thionyl chloride, hydrazine hydrate, and various aryl halides.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This could include the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

(5Z)-2-(3-methylphenyl)-5-[(1-phenyl-3-thien-2-yl-1H-pyrazol-4-yl)methylene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to alter the oxidation state of the compound, potentially changing its reactivity.

Substitution: Both nucleophilic and electrophilic substitution reactions can be used to introduce new groups into the molecule.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions often involve specific solvents, temperatures, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce new aromatic or aliphatic groups.

Scientific Research Applications

Chemistry

In chemistry, (5Z)-2-(3-methylphenyl)-5-[(1-phenyl-3-thien-2-yl-1H-pyrazol-4-yl)methylene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in the development of new materials and catalysts.

Biology

In biological research, this compound can be used to study the interactions between small molecules and biological targets. Its complex structure allows for the exploration of various binding sites and mechanisms of action.

Medicine

In medicinal chemistry, (5Z)-2-(3-methylphenyl)-5-[(1-phenyl-3-thien-2-yl-1H-pyrazol-4-yl)methylene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is investigated for its potential therapeutic properties. It may act as a lead compound for the development of new drugs targeting specific diseases.

Industry

In industry, this compound can be used in the development of new materials with specific properties, such as conductivity or fluorescence. Its unique structure allows for the design of materials with tailored functionalities.

Mechanism of Action

The mechanism of action of (5Z)-2-(3-methylphenyl)-5-[(1-phenyl-3-thien-2-yl-1H-pyrazol-4-yl)methylene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in various biological pathways. The compound’s structure allows it to bind to these targets with high specificity, potentially modulating their activity and leading to therapeutic effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Thiazolo-triazolone derivatives share a common core but differ in substituents, influencing their physicochemical and biological properties. Key analogues include:

Compound Name	Substituents	Key Structural Differences	Reference
(Z)-5-((4-Chlorophenyl)amino)methylene-thiazolo-triazolone	4-Cl-phenylamino group at C5	Lacks pyrazole-thienyl moiety; simpler aromatic substitution
(5Z)-5-{[3-(4-Ethoxy-3-methylphenyl)-1-phenyl-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)-thiazolo-triazolone	4-methoxyphenyl at C2; 4-ethoxy-3-methylphenyl-pyrazole	Ethoxy and methoxy groups enhance solubility but reduce lipophilicity
5-(Indolin-1-ylmethylene)-thiazolo-triazolone	Indoline substituent at C5	Bulky indole group increases steric hindrance

Physicochemical Properties

Property	Target Compound	(Z)-5-((4-Cl-phenyl)amino)methylene analogue	5-(Indolin-1-ylmethylene) analogue
Melting Point	Not reported	>280°C	189–250°C
Solubility	Low (nonpolar)	Moderate in DMSO	Low in aqueous buffers
LCMS (ESI+)	[M+H]+ expected ~550	[M+H]+: 365.2	[M+H]+: 398.3

The target compound’s molecular weight (~550 Da) and extended conjugation system suggest lower solubility in polar solvents compared to smaller analogues .

Biological Activity

The compound (5Z)-2-(3-methylphenyl)-5-[(1-phenyl-3-thien-2-yl-1H-pyrazol-4-yl)methylene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a complex heterocyclic compound that has garnered attention for its potential biological activities. This article reviews the synthesis, biological screening, and mechanisms of action associated with this compound and its derivatives.

Chemical Structure and Synthesis

The chemical formula for the compound is C₁₈H₁₅N₄OS. The synthesis typically involves multi-step reactions that incorporate various heterocyclic moieties known for their pharmacological properties. The thiazole and pyrazole rings contribute to the compound's bioactivity by providing sites for molecular interactions with biological targets.

Biological Activities

The biological activities of this compound can be categorized into several key areas:

1. Antimicrobial Activity

Recent studies have shown that derivatives of thiazolo[3,2-b][1,2,4]triazoles exhibit significant antimicrobial properties. For instance, a series of related compounds demonstrated efficacy against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were determined using standard methods such as the well diffusion method.

Table 1: Antimicrobial Activity of Thiazolo-Pyrazole Derivatives

Compound	MIC (µg/mL) against E. coli	MIC (µg/mL) against S. aureus
Compound A	62.5	31.25
Compound B	125	62.5
Compound C	31.25	15.62

These results indicate that certain substitutions on the pyrazole or thiazole rings can enhance antimicrobial activity, suggesting a structure-activity relationship (SAR) that merits further investigation.

2. Anti-inflammatory Activity

Compounds containing thiazole and pyrazole structures have been reported to exhibit anti-inflammatory effects. Mechanistic studies suggest that these compounds may inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX), thereby reducing inflammation in various models.

3. Anticancer Properties

The compound's potential as an anticancer agent has been explored through its ability to inhibit thymidine phosphorylase (TP), an enzyme implicated in tumor growth and metastasis. In vitro studies have demonstrated that certain derivatives can significantly reduce cell viability in cancer cell lines.

Case Study: Inhibition of Thymidine Phosphorylase
A study conducted by El-Shafei et al. evaluated a series of thiazolo-pyrazole derivatives for TP inhibition. The results indicated that modifications at specific positions on the pyrazole ring enhanced TP inhibitory activity, correlating with increased cytotoxicity against Ehrlich Ascites Carcinoma (EAC) cells .

The biological activity of (5Z)-2-(3-methylphenyl)-5-[(1-phenyl-3-thien-2-yl-1H-pyrazol-4-yl)methylene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is likely mediated through multiple mechanisms:

• Enzyme Inhibition: By targeting specific enzymes such as TP.
• Receptor Interaction: Potential interactions with cellular receptors involved in inflammatory pathways.